Cas no 79638-04-3 (t-OMe-Byakangelicin)

t-OMe-Byakangelicin structure
Product name:t-OMe-Byakangelicin
t-OMe-Byakangelicin Chemical and Physical Properties
Names and Identifiers
-
- t-OMe-Byakangelicin
- 9-(2-Hydroxy-3-methoxy-3-methylbutoxy)-4-methoxy-7H-furo[3,2-g][1]benzopyran-7-one (ACI)
- 9-(2-Hydroxy-3-methoxy-3-methylbutoxy)bergapten
- HY-N9535
- 79638-04-3
- CS-0198416
- DA-58424
- tert-OMe-byakangelicin
- HMS3327O17
-
- Inchi: 1S/C18H20O7/c1-18(2,22-4)12(19)9-24-17-15-11(7-8-23-15)14(21-3)10-5-6-13(20)25-16(10)17/h5-8,12,19H,9H2,1-4H3
- InChI Key: SCGNAXSXMSFZME-UHFFFAOYSA-N
- SMILES: O=C1C=CC2C(=C(C3=C(C=2OC)C=CO3)OCC(C(C)(C)OC)O)O1
Computed Properties
- Exact Mass: 348.12090297g/mol
- Monoisotopic Mass: 348.12090297g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 25
- Rotatable Bond Count: 6
- Complexity: 518
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 87.4Ų
t-OMe-Byakangelicin Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | O938136-5mg |
tert-OMe-byakangelicin |
79638-04-3 | ≥98% | 5mg |
¥2,250.00 | 2022-09-01 |
t-OMe-Byakangelicin Related Literature
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Adam Le Gresley,Gilbert Ampem,Martin Grootveld,Benita C. Percival,Declan P. Naughton Food Funct., 2019,10, 7952-7966
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Roland C. Turnell-Ritson,Joshua S. Sapsford,Robert T. Cooper,Stella S. Lee,Tamás Földes,Patricia A. Hunt,Imre Pápai,Andrew E. Ashley Chem. Sci., 2018,9, 8716-8722
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Renyi Shi,Lijun Lu,Hangyu Xie,Jingwen Yan,Ting Xu,Hua Zhang,Xiaotian Qi,Yu Lan Chem. Commun., 2016,52, 13307-13310
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